Preservatives
  • Sorbic acid
    Sorbic acid
    • Cat. No.:
    • B1223952
    • CAS No.:
    • 5309-56-8
    • Molecular Formula:
    • C6H8O2
      CH3CH=CHCH=CHCOOH
      C6H8O2
    • Molecular Weight:
    • 112.13 g/mol
    Description
    (2Z,4E)-hexa-2,4-dienoic acid is one of four possible geometric isomers of sorbic acid, having cis- and trans-double bonds at positions 2 and 4 respectively.
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  • Ethylparaben
    Ethylparaben
    • Cat. No.:
    • B1671687
    • CAS No.:
    • 120-47-8
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant...
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  • Propylparaben
    Propylparaben
    • Cat. No.:
    • B1679720
    • CAS No.:
    • 94-13-3
    • Molecular Formula:
    • C10H12O3
    • Molecular Weight:
    • 180.20 g/mol
    Description
    Propyl-4-hydroxybenzoate appears as colorless crystals or white powder or chunky white solid. Melting point 95-98 °C. Odorless or faint aromatic odor. Low toxicity, Tasteless (numbs the tongue). pH: 6.5-7.0 (sli...
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  • Sorbic Acid
    Sorbic Acid
    • Cat. No.:
    • B1682152
    • CAS No.:
    • 110-44-1
    • Molecular Formula:
    • C6H8O2
      C6H8O2
      CH3CH=CHCH=CHCOOH
    • Molecular Weight:
    • 112.13 g/mol
    Description
    Sorbic acid appears as white powder or crystals. Melting point 134.5 °C. Slightly acidic and astringent taste with a faint odor.
    Sorbic acid is a hexadienoic acid with double bonds at C-2 and C-4;  it ha...
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  • Sorbic Acid
    Sorbic Acid
    • Cat. No.:
    • B3421755
    • CAS No.:
    • 22500-92-1
    • Molecular Formula:
    • C6H8O2
      C6H8O2
      CH3CH=CHCH=CHCOOH
    • Molecular Weight:
    • 112.13 g/mol
    Description
    Sorbic acid appears as white powder or crystals. Melting point 134.5 °C. Slightly acidic and astringent taste with a faint odor.
    Sorbic acid is a hexadienoic acid with double bonds at C-2 and C-4;  it ha...
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  • Ethylparaben
    Ethylparaben
    • Cat. No.:
    • B3431293
    • CAS No.:
    • 9001-05-2
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant...
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  • Sorbic acid
    Sorbic acid
    • Cat. No.:
    • B7769103
    • CAS No.:
    • 161814-42-2
    • Molecular Formula:
    • C6H8O2
      C6H8O2
      CH3CH=CHCH=CHCOOH
    • Molecular Weight:
    • 112.13 g/mol
    Description
    Sorbic acid appears as white powder or crystals. Melting point 134.5 °C. Slightly acidic and astringent taste with a faint odor.
    Sorbic acid is a hexadienoic acid with double bonds at C-2 and C-4;  it ha...
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  • Natamycin
    Natamycin
    • Cat. No.:
    • B10753224
    • CAS No.:
    • 52882-37-8
    • Molecular Formula:
    • C33H47O13N
      C33H47NO13
    • Molecular Weight:
    • 665.7 g/mol
    Description
    Natamycin is a Polyene Antimicrobial.
    Natamycin has been reported in Streptomyces gilvosporeus, Streptomyces, and other organisms with data available.
    Natamycin is a polyene amphoteric macrolide antibiotic...
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  • Sorbic Acid
    Sorbic Acid
    • Cat. No.:
    • B10763058
    • CAS No.:
    • 91751-55-2
    • Molecular Formula:
    • C6H8O2
      C6H8O2
      CH3CH=CHCH=CHCOOH
    • Molecular Weight:
    • 112.13 g/mol
    Description
    Sorbic acid appears as white powder or crystals. Melting point 134.5 °C. Slightly acidic and astringent taste with a faint odor.
    Sorbic acid is a hexadienoic acid with double bonds at C-2 and C-4;  it ha...
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